Cas no 325979-60-0 (4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325979-60-0
• MF: C₂₃H₂₅N₃O₅S₂
• MW: 487.591703176498
• CID: 5932138
• PubChem ID: 4616210
• Update Time: 2025-05-20

4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 4-(morpholinosulfonyl)-N-(4-(4-propoxyphenyl)thiazol-2-yl)benzamide
• Benzamide, 4-(4-morpholinylsulfonyl)-N-[4-(4-propoxyphenyl)-2-thiazolyl]-
• 325979-60-0
• 4-morpholin-4-ylsulfonyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide
• EU-0070113
• Oprea1_390255
• F0174-0067
• SR-01000419884-1
• AKOS001144678
• 4-(MORPHOLINE-4-SULFONYL)-N-[4-(4-PROPOXYPHENYL)-1,3-THIAZOL-2-YL]BENZAMIDE
• SR-01000419884
• Z29271209

• Inchi： 1S/C23H25N3O5S2/c1-2-13-31-19-7-3-17(4-8-19)21-16-32-23(24-21)25-22(27)18-5-9-20(10-6-18)33(28,29)26-11-14-30-15-12-26/h3-10,16H,2,11-15H2,1H3,(H,24,25,27)
• InChI Key： DLXYMJCJRMARSJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCCC)C=C2)=CS1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 487.12356325g/mol
• Monoisotopic Mass: 487.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• pka: 6.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325979-60-0)

4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide, identified by its CAS number 325979-60-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of biological pathways associated with inflammation, pain, and neurodegenerative disorders. The structural composition of this molecule, featuring a morpholine-4-sulfonyl moiety and a 1,3-thiazole ring system, contributes to its unique pharmacological profile and makes it a subject of extensive research interest.

The morpholine-4-sulfonyl group is a key feature of this compound, known for its ability to enhance binding affinity and selectivity in drug design. Morpholine derivatives are widely recognized for their role in enhancing the solubility and bioavailability of pharmaceutical agents, making them valuable in the development of oral formulations. In contrast, the 1,3-thiazole ring is a heterocyclic structure that has been extensively studied for its biological activity. Thiazole derivatives are known to exhibit a broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties.

The presence of the 4-propoxyphenyl group further enriches the pharmacophoric space of 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide. Propoxyphenyl derivatives have been explored for their potential in modulating central nervous system (CNS) activity. The combination of these structural elements suggests that this compound may exhibit multiple mechanisms of action, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutics targeting neuroinflammatory pathways. Chronic inflammation in the central nervous system is implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The structural features of 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide align well with the requirements for modulating such pathways. Preclinical studies have indicated that compounds with similar structural motifs may interfere with inflammatory cascades by inhibiting key enzymes and cytokines involved in neuroinflammation.

The benzamide moiety in this compound is another critical pharmacophore that contributes to its potential therapeutic effects. Benzamides are well-documented scaffolds in medicinal chemistry, known for their role in various biological processes. They have been explored as inhibitors of proteases and as modulators of receptor activity. The specific arrangement of atoms within the benzamide group in 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide may contribute to its unique interaction with biological targets.

The synthesis and characterization of 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide have been subjects of detailed studies in synthetic organic chemistry. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound.

The pharmacokinetic properties of this compound are also areas of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that the structural features of 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide may contribute to favorable pharmacokinetic properties such as good solubility and bioavailability.

In conclusion, 4-(morpholine-4-sulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325979-60-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential mechanisms of action make it an intriguing molecule for investigating treatments against neurological disorders and other conditions associated with inflammation and pain. Continued research into this compound will likely yield valuable insights into its therapeutic potential and contribute to the development of novel therapeutic strategies.